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Compound of Interest

Compound Name: PIGMENT YELLOW 139

Cat. No.: B1584003 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers and scientists working on the stabilization of Pigment Yellow
139 (PY139) against UV degradation in various outdoor applications, such as coatings and

plastics.

Troubleshooting Guide
This guide addresses common problems encountered during the formulation and testing of

PY139 for UV stability.

Problem: Significant Color Fading or Change (High ΔE) in Early Stages of UV Exposure*

Question: My samples with Pigment Yellow 139 are showing a rapid color shift long before

the expected service life. What could be the cause?

Possible Causes and Solutions:

Inadequate UV Stabilizer Package: The concentration or type of UV stabilizer may be

insufficient. Organic pigments like PY139 require robust protection.

Solution: Increase the concentration of the UV stabilizer. Consider a synergistic blend of

a UV absorber (UVA) and a Hindered Amine Light Stabilizer (HALS). The UVA will

absorb harmful UV radiation, while the HALS will scavenge free radicals that initiate

degradation.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1584003?utm_src=pdf-interest
https://www.benchchem.com/product/b1584003?utm_src=pdf-body
https://www.benchchem.com/product/b1584003?utm_src=pdf-body
https://www.benchchem.com/product/b1584003?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Poor Dispersion: If the pigment and stabilizers are not properly dispersed in the polymer or

coating matrix, their effectiveness will be localized and reduced. Agglomerates of pigment

can act as points for premature degradation.

Solution: Review your dispersion process. Ensure adequate shear and mixing time. The

use of appropriate dispersing aids can be critical to achieving a homogeneous mixture.

Binder/Matrix Degradation: The color change may be due to the degradation of the

polymer matrix or binder itself, rather than the pigment.

Solution: Evaluate the light stability of the base resin or binder. It may require its own

stabilization package. Some binders are inherently more resistant to UV degradation

than others.

Interaction with Other Additives: Certain additives in the formulation could potentially react

with PY139 under UV exposure, leading to discoloration. For instance, PY139 can have

unsatisfactory resistance to very strong alkalis in some systems.

Solution: Review all components in your formulation for potential incompatibilities.

Conduct tests on simpler formulations to isolate the interacting component.

Problem: Chalking or Loss of Gloss on the Surface of the Material

Question: The surface of my plastic/coating containing PY139 has developed a white,

powdery layer and has lost its initial gloss after outdoor exposure. Why is this happening?

Possible Causes and Solutions:

Polymer Degradation at the Surface: This is a classic sign of UV-induced degradation of

the polymer matrix at the surface. The breakdown of polymer chains leads to a friable

layer that appears as chalking.

Solution: This issue is primarily addressed by enhancing the UV protection of the

polymer itself. HALS are particularly effective at protecting surface properties like gloss

and preventing chalking by trapping free radicals at the surface.
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Pigment-Binder Interface Breakdown: The interface between the pigment particles and the

surrounding binder can be a weak point, susceptible to UV attack.

Solution: Ensure good wetting and adhesion of the binder to the pigment surface.

Surface-treated grades of pigments or the use of coupling agents can improve this

interaction.

Problem: Inconsistent or Unreliable Accelerated Weathering Test Results

Question: I am getting variable results from my Xenon arc or QUV accelerated weathering

tests. How can I improve the consistency of my experiments?

Possible Causes and Solutions:

Inconsistent Sample Preparation: Variations in pigment/stabilizer concentration, dispersion

quality, or sample thickness can lead to different degradation rates.

Solution: Standardize your sample preparation protocol. Use precise measurements for

all components and ensure a consistent mixing and molding/application process.

Variable Test Conditions: Fluctuations in the light intensity, temperature, and humidity

within the weathering chamber will affect results.

Solution: Calibrate your weathering equipment regularly according to the manufacturer's

guidelines and relevant standards (e.g., ISO 4892-2, ASTM G155). Ensure that samples

are placed in a consistent location within the chamber for each test.

Evaluation Method: Visual assessment of color change can be subjective.

Solution: Use a spectrophotometer or colorimeter to measure color coordinates (CIE

Lab) before and after exposure. Calculate the total color difference (ΔE) for an objective

measure of fading or color shift.

Frequently Asked Questions (FAQs)
Q1: What is the inherent lightfastness of Pigment Yellow 139?
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A1: Pigment Yellow 139, an isoindoline pigment, is known for its excellent lightfastness and

weather resistance, particularly in deep shades. Its lightfastness is typically rated between 7

and 8 on the Blue Wool Scale (where 8 is the highest rating), making it suitable for demanding

applications like automotive and industrial coatings.

Q2: Which type of UV stabilizer is best for Pigment Yellow 139?

A2: There is no single "best" stabilizer, as the optimal choice depends on the application (e.g.,

plastic, coating), the polymer matrix, and the expected environmental conditions. However, a

synergistic combination of a UV absorber (UVA) and a Hindered Amine Light Stabilizer (HALS)

is highly recommended for superior protection in exterior applications.

UV Absorbers (e.g., benzotriazoles, benzophenones): These molecules absorb harmful UV

radiation and dissipate it as harmless heat, protecting the pigment and the polymer matrix.

Hindered Amine Light Stabilizers (HALS): These do not absorb UV radiation but act as

radical scavengers. They interrupt the degradation cycle initiated by UV light, making them

extremely effective for long-term stability.

Q3: How does the polymer matrix or coating binder affect the stability of PY139?

A3: The surrounding matrix plays a crucial role. A binder with poor inherent UV stability can

degrade and cause the overall system to fail, even if the pigment itself is stable. For example,

in a study using linseed oil, the degradation of the oil binder was a significant factor in the

overall color change of the paint film containing PY139 after artificial aging. The choice of resin

is critical; for instance, Aliphatic Polyurethane (PU) binders offer superior UV resistance

compared to some other systems and are ideal for premium applications.

Q4: Can I replace lead chromate pigments with Pigment Yellow 139?

A4: Yes, Pigment Yellow 139 is often recommended as a suitable replacement for lead

chromate pigments due to its good opacity (for an organic pigment), reddish-yellow shade, and

excellent durability, without the toxicity concerns associated with heavy metals.

Q5: Does the particle size of PY139 affect its UV stability?
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A5: Generally, for organic pigments, larger primary particle sizes can sometimes correlate with

better light and weather resistance. However, the most critical factor is the quality of the

dispersion. Poorly dispersed agglomerates can negatively impact UV stability regardless of the

primary particle size.

Quantitative Data Summary
The following tables summarize key performance metrics for Pigment Yellow 139.

Table 1: General Properties and Fastness Ratings of Pigment Yellow 139
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Property Rating/Value Description

Chemical Class Isoindoline
An organic pigment class

known for good stability.

Lightfastness (Full Shade) 8 (Excellent)

On the Blue Wool Scale (1-8),

where 8 is the highest

fastness.

Lightfastness (Tint/Reduction) 7-8 (Excellent)
Lightfastness when mixed with

white pigment (e.g., TiO₂).

Weather Fastness Good to Excellent

Resistant to the combined

effects of sunlight, moisture,

and temperature.

Heat Stability (in HDPE) ~250-260 °C

The maximum temperature it

can withstand in High-Density

Polyethylene before

degrading.

Migration Resistance (in PVC) 5 (Excellent)

On a scale of 1-5, where 5

indicates no migration or

bleeding in plasticized PVC.

Alkali Resistance 4-5 (Good to Excellent)

Resistance to alkaline

environments. Note: Can be

sensitive to very strong alkalis.

Acid Resistance 5 (Excellent)
Excellent stability in acidic

conditions.

Table 2: Illustrative Example of UV Stabilizer Performance with PY139 in an Exterior Coating

(Note: This data is illustrative, based on typical synergistic effects. Actual results will vary based

on the specific formulation, stabilizer concentrations, and exposure conditions.)
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Formulation
ΔE* (Total Color Change)
after 2000 hours Xenon
Arc Exposure

Visual Observation

PY139 (No Stabilizer) 8.5
Significant fading and gloss

loss

PY139 + 1.0% UV Absorber 4.2
Moderate fading, slight gloss

loss

PY139 + 1.0% HALS 3.5
Slight fading, good gloss

retention

PY139 + 0.5% UVA + 0.5%

HALS
1.8

Minimal color change,

excellent gloss retention

Experimental Protocols
Protocol 1: Accelerated Weathering of Pigmented Plastic Plaques

This protocol outlines the methodology for testing the UV stability of Pigment Yellow 139 in a

plastic matrix using a Xenon arc weathering device, based on ISO 4892-2 or ASTM G155

standards.

Materials & Equipment:

Polymer resin (e.g., HDPE, PVC)

Pigment Yellow 139

UV stabilizer(s) (UVA, HALS)

Two-roll mill or twin-screw extruder for compounding

Injection molding machine

Xenon arc weathering apparatus

Spectrophotometer/Colorimeter
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Procedure:

1. Compounding:

Dry-blend the polymer resin, PY139 (e.g., 1.0% by weight), and the UV stabilizer

package in the desired concentrations.

Melt-compound the mixture using a two-roll mill or twin-screw extruder at a temperature

appropriate for the polymer (e.g., 180-220°C for HDPE). Ensure a homogeneous blend

is achieved.

2. Sample Preparation:

Injection mold the compounded material into standard test plaques (e.g., 70mm x 50mm

x 2mm).

Produce at least three replicate plaques for each formulation.

Keep a set of plaques from each formulation as unexposed controls, stored in a dark,

room-temperature environment.

3. Initial Color Measurement:

Measure the initial CIE Lab* color values of each plaque at three different locations

using a spectrophotometer. Record the average values.

4. Accelerated Weathering:

Place the test plaques in the Xenon arc apparatus.

Set the exposure conditions according to a relevant cycle, for example:

Irradiance: 0.55 W/m² at 340 nm

Black Panel Temperature: 65°C

Relative Humidity: 50%
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Light/Dark Cycle: Continuous light or a cycle such as 102 minutes light followed by 18

minutes light + water spray.

5. Periodic Evaluation:

Remove the plaques at predetermined intervals (e.g., 500, 1000, 1500, 2000 hours).

Allow samples to condition at room temperature for 24 hours.

Remeasure the Lab* values for each plaque.

6. Data Analysis:

Calculate the total color change (ΔE) at each interval for each plaque relative to its initial
color using the formula: ΔE = √[(ΔL)\² + (Δa)\² + (Δb*)\²]

Compare the ΔE* values between different formulations to determine the effectiveness

of the stabilizer packages.

Visualizations (Graphviz)
// Nodes UV [label="UV Radiation (Sunlight)", shape=ellipse, fillcolor="#FBBC05"]; Pigment

[label="Pigment Yellow 139\n(Chromophore)", fillcolor="#4285F4", fontcolor="#FFFFFF"];

ExcitedState [label="Excited State\nPigment*", fillcolor="#EA4335", fontcolor="#FFFFFF"];

FreeRadicals [label="Free Radical\nFormation (R•)", shape=Mdiamond, fillcolor="#EA4335",

fontcolor="#FFFFFF"]; Polymer [label="Polymer Matrix", fillcolor="#34A853",

fontcolor="#FFFFFF"]; Degradation [label="Degradation Products\n(Color Fade, Chalking)",

shape=folder, fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Edges UV -> Pigment [label="Absorption"]; Pigment -> ExcitedState; ExcitedState ->

FreeRadicals [label="Energy Transfer"]; FreeRadicals -> Polymer [label="Attacks Polymer"];

Polymer -> Degradation; ExcitedState -> Degradation [label="Direct Breakdown",

style=dashed]; }

Caption: Simplified pathway of UV degradation for Pigment Yellow 139.

// Edges UV -> UVA [label="Absorbed", color="#EA4335"]; UVA -> Heat [label="Dissipated as"];

UV -> Pigment [label="Strikes Surface", style=dashed]; Pigment -> FreeRadicals; FreeRadicals
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-> HALS [label="Trapped by", color="#EA4335"]; HALS -> StableRadical; FreeRadicals ->

Degradation [label="Causes", style=dashed]; HALS -> HALS_Regen [label="Cyclic Reaction",

style=dotted]; }

Caption: Synergistic UV stabilization mechanism of UVAs and HALS.

// Nodes start [label="Start: Define Formulations\n(PY139, Polymer, Stabilizers)",

shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; step1 [label="Step 1: Dry

Blending\n& Melt Compounding"]; step2 [label="Step 2: Sample Preparation\n(Injection

Molding)"]; step3 [label="Step 3: Initial Analysis\n(Color Measurement Lab)"]; step4
[label="Step 4: Accelerated Weathering\n(Xenon Arc Exposure)", shape=cylinder,
fillcolor="#FBBC05"]; step5 [label="Step 5: Periodic Evaluation\n(e.g., 500h, 1000h, 2000h)"];
step6 [label="Step 6: Final Analysis\n(Calculate ΔE, Assess Gloss)"]; end [label="End:

Compare Formulations\n& Conclude", shape=ellipse, fillcolor="#4285F4",

fontcolor="#FFFFFF"]; control [label="Store Control Samples\n(No UV Exposure)",

shape=note, fillcolor="#F1F3F4"];

// Edges start -> step1; step1 -> step2; step2 -> step3; step3 -> step4; step4 -> step5

[label="Time Intervals"]; step5 -> step4; step4 -> step6 [label="End of Test"]; step6 -> end;

step2 -> control [style=dashed]; }

Caption: Workflow for UV stability testing of pigmented plastics.

To cite this document: BenchChem. [Technical Support Center: Stabilizing Pigment Yellow
139 for Outdoor Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584003#stabilizing-pigment-yellow-139-against-uv-
degradation-in-outdoor-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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